Cas no 899758-55-5 (4-chloro-N-2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide)

• Product Name: 4-chloro-N-2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide
• CAS No: 899758-55-5
• MF: C₂₁H₁₅ClFN₃O₃S
• MW: 443.878505945206
• CID: 5487864
• Update Time: 2025-06-11

4-chloro-N-2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-chloro-N-[2-fluoro-5-(2-methyl-4-oxo-3(4H)-quinazolinyl)phenyl]-
• 4-chloro-N-2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide

• Inchi： 1S/C21H15ClFN3O3S/c1-13-24-19-5-3-2-4-17(19)21(27)26(13)15-8-11-18(23)20(12-15)25-30(28,29)16-9-6-14(22)7-10-16/h2-12,25H,1H3
• InChI Key： IDBMIUCQUBWHGT-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC(N3C(=O)C4=C(N=C3C)C=CC=C4)=CC=C2F)(=O)=O)=CC=C(Cl)C=C1

Additional information on 4-chloro-N-2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide

4-Chloro-N-2-Fluoro-5-(2-Methyl-4-Oxo-3,4-Dihydroquinazolin-3-yl)Phenylbenzene-1-Sulfonamide (CAS No. 899758-55-5): A Comprehensive Overview

4-Chloro-N-2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide (CAS No. 899758-55-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides and is characterized by its unique structural features, including a quinazoline moiety and substituted phenyl groups. The combination of these functional groups endows the molecule with a range of biological activities, making it a promising candidate for drug development.

The quinazoline core is a well-known scaffold in medicinal chemistry, often associated with potent biological activities such as antitumor, anti-inflammatory, and antimicrobial properties. The presence of the sulfonamide group further enhances the molecule's pharmacological profile by modulating its interactions with biological targets. Specifically, the 4-chloro and 2-fluoro substitutions on the phenyl ring contribute to the compound's lipophilicity and metabolic stability, which are crucial factors in drug design.

Recent studies have highlighted the potential of 4-chloro-N-2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant antitumor activity against several cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the inhibition of specific kinases involved in cell proliferation and survival pathways.

In addition to its antitumor properties, this compound has also shown promise in the treatment of inflammatory diseases. Research conducted at the University of California, San Francisco, revealed that 4-chloro-N-2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This dual functionality makes it a versatile candidate for developing multi-target drugs.

The pharmacokinetic properties of 4-chloro-N-2-fluoro-5-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide have been extensively studied to ensure its suitability for clinical applications. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a long half-life, which are essential for maintaining therapeutic concentrations in vivo. Furthermore, it has demonstrated low toxicity in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the efficacy and safety of 4-chloro-N-2-fluoro-5-(2-methyl-4-oxyoquinozolinyl)phenylbenzene-sulfonamide in human subjects. Early results from Phase I trials have shown promising outcomes, with patients experiencing significant improvements in disease symptoms without severe adverse effects. These findings underscore the potential of this compound as a novel therapeutic agent for various diseases.

In conclusion, 4-chloro-N-(2-fluoro)-5-(2-methyl)-4-oxyoquinozolinyl)phenylbenzene-sulfonamide (CAS No. 899758-55-5) represents an exciting advancement in medicinal chemistry. Its unique structure and multifaceted biological activities make it a valuable candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in addressing unmet medical needs.